Cas no 56037-74-2 (Phenol, 4-bromo-2,6-dichloro-3-methyl-)

• Product Name: Phenol, 4-bromo-2,6-dichloro-3-methyl-
• CAS No: 56037-74-2
• MF: C₇H₅BrCl₂O
• MW: 255.923999547958
• MDL: MFCD28973115
• CID: 350023
• PubChem ID: 15621080
• Update Time: 2025-10-30

Phenol, 4-bromo-2,6-dichloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-bromo-2,6-dichloro-3-methyl-
• 4-Bromo-2,6-dichloro-3-methylphenol
• DTXSID40575909
• MFCD28973115
• 56037-74-2
• SCHEMBL3029667
• CS-0194271
• SQCAINOXUYGYKI-UHFFFAOYSA-N
• E93930

• MDL： MFCD28973115
• Inchi： 1S/C7H5BrCl2O/c1-3-4(8)2-5(9)7(11)6(3)10/h2,11H,1H3
• InChI Key： SQCAINOXUYGYKI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=C1C)Cl)O)Cl

Computed Properties

• Exact Mass: 253.89015
• Monoisotopic Mass: 253.89008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Additional information on Phenol, 4-bromo-2,6-dichloro-3-methyl-

Comprehensive Overview of Phenol, 4-bromo-2,6-dichloro-3-methyl- (CAS No. 56037-74-2)

Phenol, 4-bromo-2,6-dichloro-3-methyl- (CAS No. 56037-74-2) is a halogenated phenolic compound with significant applications in organic synthesis and industrial processes. This compound, characterized by its bromo and dichloro substituents, is widely studied for its unique chemical properties and potential uses in advanced material science. Researchers and industry professionals frequently search for terms like "4-bromo-2,6-dichloro-3-methylphenol synthesis" or "CAS 56037-74-2 applications", reflecting its relevance in modern chemistry.

The molecular structure of Phenol, 4-bromo-2,6-dichloro-3-methyl- features a phenol ring substituted with bromine at the 4-position, chlorine at the 2- and 6-positions, and a methyl group at the 3-position. This arrangement imparts distinct reactivity, making it valuable for cross-coupling reactions and pharmaceutical intermediates. Recent trends show growing interest in sustainable halogenation methods, aligning with global demands for greener chemistry. Queries such as "eco-friendly synthesis of brominated phenols" highlight this shift.

In analytical chemistry, CAS No. 56037-74-2 serves as a reference standard for chromatographic techniques. Its well-defined peaks in HPLC and GC-MS analyses make it ideal for method validation. Laboratories often search for "56037-74-2 purity standards" or "halogenated phenol detection methods", underscoring its diagnostic importance. The compound's stability under various pH conditions also attracts attention in environmental persistence studies.

Industrial applications of 4-bromo-2,6-dichloro-3-methylphenol include its role as a precursor for flame retardants and antimicrobial agents. With increasing regulations on persistent organic pollutants, manufacturers explore modified derivatives of this compound to meet compliance standards. Search terms like "non-toxic bromophenol alternatives" reflect these regulatory-driven innovations. The compound's electrophilic aromatic substitution properties further enable tailored modifications for specialty chemicals.

Recent publications emphasize the compound's potential in material science, particularly in designing polymeric coatings with enhanced thermal stability. The methyl group at the 3-position contributes to steric effects that influence polymerization kinetics—a topic gaining traction in academic searches like "steric hindrance in halogenated phenols". Such studies align with the broader nanotechnology boom, where precise molecular control is paramount.

From a safety perspective, proper handling protocols for Phenol, 4-bromo-2,6-dichloro-3-methyl- are critical, though it falls outside restricted categories. Educational content on "safe storage of halogenated aromatics" and "personal protective equipment for phenol derivatives" addresses common user concerns. The compound's low volatility reduces inhalation risks compared to simpler phenols, a feature often highlighted in safety data sheets.

Emerging research explores the compound's biodegradation pathways, responding to ecological concerns. Microbial degradation studies using adapted bacterial strains show promise for wastewater treatment applications. These findings correlate with search trends like "bioremediation of chlorinated phenols", demonstrating the intersection of environmental science and industrial chemistry.

In summary, CAS No. 56037-74-2 represents a versatile building block in modern chemistry, bridging fundamental research and practical applications. Its multifaceted nature continues to inspire investigations into green synthesis, advanced materials, and environmental sustainability—topics dominating contemporary scientific discourse.